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4.4'-Stilbenedicarboxylic acid (SDA) is a highly versatile organic compound whose rigid,
linear geometry and bifunctional nature have positioned it as a critical building block in
advanced materials science and pharmaceutical research.[1][2][3] Characterized by a central
stilbene core—a diphenylethylene group—flanked by two carboxylic acid moieties, SDA's
structure is deceptively simple. This precise arrangement provides a stable, conjugated
backbone that is instrumental in the rational design of complex molecular architectures. This
guide offers a senior application scientist's perspective on the core properties, synthesis, and
pivotal applications of SDA, with a focus on the causality behind its utility in metal-organic
frameworks (MOFs), drug discovery, and advanced functional materials.

Part 1: Core Physicochemical Properties and
Isomerism

A comprehensive understanding of SDA begins with its fundamental properties, which dictate
its behavior in synthetic and applied contexts. The molecule's high degree of symmetry, rigidity,
and the presence of hydrogen-bonding carboxyl groups are central to its function.
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Key Data Summary

The essential physicochemical properties of 4,4'-Stilbenedicarboxylic acid are summarized

below. It is critical to distinguish between the more common trans (E) isomer and the less-

studied cis (Z) isomer, as their distinct geometries lead to different applications and material

topologies.[4][5]

Property Value Notes
Chemical Formula C16H1204 (11617181
_ 268.27 g/mol (also cited as
Molecular Weight [11611719]
268.26 g/mol )
4-[(1E)-2-(4-
IUPAC Name carboxyphenyl)ethenyllbenzoic  [10]
acid (trans-isomer)
4-[(12)-2-(4-
carboxyphenyl)ethenyl]benzoic  [11]
acid (cis-isomer)
4,4'-(1,2-Ethenediyl)bisbenzoic
Synonyms acid, H2SDC, 4,4'- [71[12]
Dicarboxystilbene
CAS Number 100-31-2 (trans-isomer) [L110719]

133005-88-6 (cis-isomer)

[61111]

White to off-white, or

Appearance sometimes green/orange [1]
powder/crystal
Melting Point >300 °C (decomposes) [1]

The Critical Role of E/Z Isomerism

The central carbon-carbon double bond in the stilbene core gives rise to two geometric

isomers: E (trans) and Z (cis).

© 2026 BenchChem. All rights reserved. 2/11

Tech Support


https://www.benchchem.com/product/b3152751/docs?utm_src=pdf-body#introduction-the-structural-elegance-and-functional-versatility-of-a-key-building-block
https://pubs.rsc.org/en/content/articlelanding/2023/ce/d3ce00138e
https://pubs.rsc.org/en/content/articlehtml/2023/ce/d3ce00138e
https://www.benchchem.com/product/b1230860
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Stilbenedicarboxylic-acid
https://www.sigmaaldrich.com/RU/en/product/aldrich/759597
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8198301.aspx
https://www.benchchem.com/product/b1230860
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Stilbenedicarboxylic-acid
https://www.sigmaaldrich.com/RU/en/product/aldrich/759597
https://www.pharmaffiliates.com/en/100-31-2-4-4-stilbenedicarboxylic-acid-pa2712494.html
https://www.thermofisher.com/order/catalog/product/A11839.06
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-cis-Stilbenedicarboxylic-acid
https://www.sigmaaldrich.com/RU/en/product/aldrich/759597
https://www.sigmaaldrich.com/HK/zh/product/aldrich/759597
https://www.benchchem.com/product/b1230860
https://www.sigmaaldrich.com/RU/en/product/aldrich/759597
https://www.pharmaffiliates.com/en/100-31-2-4-4-stilbenedicarboxylic-acid-pa2712494.html
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Stilbenedicarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-cis-Stilbenedicarboxylic-acid
https://www.benchchem.com/product/b1230860
https://www.benchchem.com/product/b1230860
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3152751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

(Z)-4,4'-Stilbenedicarboxylic acid (cis)
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(E)-4,4'-Stilbenedicarboxylic acid (trans)
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Caption: Chemical structures of the (E) and (Z) isomers of 4,4'-Stilbenedicarboxylic acid.

The trans isomer possesses a linear, highly symmetric structure, making it an exhaustive
favorite for constructing predictable, extended networks like metal-organic frameworks.[5] In
contrast, the bent geometry of the cis isomer was largely overlooked until recent studies
demonstrated its utility in forming unique, non-interpenetrating 2D sheets and microporous 3D
frameworks with novel topologies.[1][4][5] The choice of isomer is therefore a primary design
parameter for tuning the final properties and structure of a target material.

Part 2: Synthesis Pathways and Methodologies

The synthesis of SDA is a well-established process, yet the choice of method depends on the
desired purity, scale, and available starting materials. The causality behind a chosen synthetic
route often involves balancing yield, reaction conditions, and the environmental impact of
byproducts.

Established Synthetic Workflow: An Exemplar Protocol

One common pathway involves the oxidative coupling of p-toluic acid. This method is
illustrative of the chemical logic required to build the stilbene core.
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Caption: A generalized workflow for the synthesis of 4,4'-Stilbenedicarboxylic acid.
Detailed Protocol: Synthesis via Sulfur and p-Toluic Acid

This protocol describes a method for preparing SDA, which, while requiring high temperatures,
is effective.[13]
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» Reactant Preparation: In a high-pressure reactor, thoroughly mix p-toluic acid and elemental
sulfur. A stoichiometric excess of p-toluic acid is typically used.

 Inert Atmosphere: Purge the reactor with an inert gas, such as nitrogen, to prevent unwanted
side reactions at high temperatures.

e Heating and Reaction: Heat the mixture to approximately 265 °C under pressure (around 5.5
bars).[13] The sulfur acts as a dehydrogenating and coupling agent, facilitating the formation
of the ethene bridge between two molecules of p-toluic acid. This step is critical as it forms
the core stilbene backbone. The high temperature provides the necessary activation energy
for this transformation.

o Workup and Purification: After cooling, the crude product is typically a solid mass. It must be
isolated and purified. This often involves:

o Dissolving the crude product in a suitable basic aqueous solution (e.g., NaOH) to form the
disodium salt of SDA, which is water-soluble.

o Filtering the solution to remove insoluble impurities.

o Acidifying the filtrate with a strong acid (e.g., HCI). This protonates the carboxylate groups,
causing the purified 4,4'-Stilbenedicarboxylic acid to precipitate out of the solution.

o Collecting the precipitate by filtration, washing with deionized water to remove residual

salts, and drying under a vacuum.

» Validation: The final product's identity and purity should be confirmed using analytical
techniques such as NMR spectroscopy, FTIR spectroscopy, and melting point analysis.

Part 3: Core Applications in Research and
Development

The utility of SDA stems directly from its structural features: the two carboxylic acid groups
provide versatile coordination sites for metal ions, while the rigid stilbene linker ensures that the
resulting frameworks are robust and porous.[1]
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Pillar of Metal-Organic Framework (MOF) Chemistry

SDA is a premier organic linker in the field of reticular chemistry. Its linear and rigid nature
allows for the systematic design of porous crystalline materials with exceptionally high surface
areas.[1]

Causality of Application:

 Rigidity and Linearity: The trans-SDA molecule acts as a rigid rod, connecting metal-based
secondary building units (SBUSs) in a predictable manner. This is fundamental to achieving
long-range order and creating permanent porosity.[1]

 Bifunctionality: The two terminal carboxylate groups can coordinate with metal ions in various
modes (monodentate, bidentate, bridging), enabling the formation of 1D, 2D, and 3D network
structures.[5]

These MOFs have demonstrated significant potential in applications such as gas storage,
chemical separations, and heterogeneous catalysis.[2][14] The ability to functionalize the
stilbene core itself (e.g., with amino groups) allows for post-synthetic modification, a powerful
strategy for introducing new functionalities into a pre-formed MOF without altering its topology.

[1]

Caption: Conceptual diagram of SDA linking metal nodes to form a 2D porous network.

A Privileged Scaffold in Medicinal Chemistry

The stilbene scaffold is considered a "privileged structure” in drug design.[15] Natural and
synthetic stilbenoids, such as resveratrol and combretastatin A-4, exhibit a wide range of
biological activities, including anticancer, antioxidant, and anti-inflammatory properties.[15] SDA
serves as a crucial pharmaceutical intermediate, providing a robust core that can be chemically
modified to create complex drug molecules.[2][3] Its dicarboxylic acid functionality allows for its
incorporation into larger molecules, such as peptides or polymers, to act as a linker or to
improve pharmacokinetic properties.

Functionalization of Advanced Materials
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Beyond MOFs, SDA is used to modify the surfaces of other materials to enhance their
properties. A notable example is the covalent functionalization of graphene oxide (GO). By
reacting the carboxyl groups of SDA with the oxygen-containing functional groups on GO, a
hybrid material is formed. This process has been shown to significantly increase the material's
electrochemical capacitance and induce a red-shift in optical absorption, attributed to an
extended 1t-conjugation system.[1] This makes SDA-functionalized materials promising
candidates for energy storage applications like supercapacitors.[14]

Part 4: Safety, Handling, and Storage

As a laboratory chemical, 4,4'-Stilbenedicarboxylic acid requires careful handling to minimize
risk.

e Primary Hazards: The compound is classified as an irritant. It may cause skin irritation
(H315), serious eye irritation (H319), and respiratory irritation (H335).[1][16]

» Handling Precautions: Always handle SDA in a well-ventilated area, preferably within a fume
hood, to avoid inhalation of dust.[17][18] Wear appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat.[16][19] Avoid formation of dust and
aerosols.[18]

o First Aid Measures:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical
attention if irritation persists.[16][19]

o Skin: Wash off with soap and plenty of water. If irritation occurs, seek medical advice.[16]
[19]

o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[19]

» Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[17][18]
Keep it separate from incompatible materials and foodstuffs.

Conclusion and Future Outlook
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4.4'-Stilbenedicarboxylic acid is far more than a simple organic molecule; it is a foundational

tool for precision engineering at the molecular level. Its value is rooted in its structural rigidity,

chemical functionality, and the predictable architectures it can form. While the trans-isomer has

been the workhorse of MOF chemistry for years, emerging research into the cis-isomer is

opening new frontiers in materials design, promising novel framework topologies and

properties.[4][5] As researchers continue to push the boundaries of materials science and drug

discovery, the demand for high-purity, well-characterized SDA will undoubtedly grow, solidifying

its role as an indispensable component in the modern chemist's toolkit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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